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Compound of Interest

Compound Name: Mefenamic Acid

Cat. No.: B1676150 Get Quote

Essential Safety and Handling Guide for
Mefenamic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Mefenamic Acid. Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification
Mefenamic acid is classified as harmful if swallowed and may cause skin, eye, and respiratory

irritation.[1] It is also suspected of damaging fertility or the unborn child.[2] Long-term or

repeated exposure may have adverse effects on the gastrointestinal system, liver, kidneys, and

heart.[3]

Signal Word: Danger[4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment must be

worn when handling Mefenamic Acid.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against dust particles

and splashes.[1][5][6]

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly after.

[1][5]

Body Protection
Laboratory coat or impervious

protective clothing.

Prevents contamination of

personal clothing.[1][4]

Respiratory Protection NIOSH-approved respirator.

Required when engineering

controls are insufficient to

control airborne dust, or if the

occupational exposure limit is

exceeded.[3][7]

Quantitative Toxicity Data
The following table summarizes the acute toxicity data for Mefenamic Acid.

Route of Exposure Test Species Dose (LD50)

Oral Mouse 525 mg/kg

Oral Rat 740 mg/kg

Intraperitoneal Mouse 120 mg/kg

Intraperitoneal Rat 327 mg/kg

Data sourced from Cayman

Chemical Safety Data Sheet.

[2]

Standard Operating Procedures for Handling
Routine Handling:
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Preparation: Ensure a well-ventilated area, such as a chemical fume hood, is used for

handling Mefenamic Acid powder to minimize dust generation.[3][5]

Personal Protective Equipment: Before handling, don all required PPE as specified in the

table above.

Weighing and Transfer: Handle Mefenamic Acid carefully to avoid creating dust.[5][8] Use

clean, dedicated spatulas and weighing boats.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[5][6] Clean all equipment and the work area to prevent cross-contamination.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6]

Emergency Protocols
Immediate and appropriate responses to emergencies can significantly mitigate harm.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[6][9]

Skin Contact: Remove contaminated clothing and wash off immediately with plenty of soap

and water for at least 15 minutes. If skin irritation persists, consult a physician.[5][6]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[5][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[4][5][6]

Spill Management Protocol:

Evacuate: Alert personnel in the immediate area and evacuate non-essential staff.[1][8]

Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent the spill from entering drains or waterways.[1][8]

Clean-up (Dry Spill):

Wear full PPE, including respiratory protection.

Use dry clean-up procedures to avoid generating dust.[8]

Gently sweep or vacuum the spilled material. Ensure the vacuum is fitted with a HEPA

filter.[8]

Place the collected material into a suitable, labeled, and sealed container for disposal.[6]

[8]

Decontamination: Thoroughly clean the spill area with a damp cloth or appropriate cleaning

materials.[9]

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[5][8]

Below is a workflow diagram illustrating the spill response procedure.
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Workflow for Mefenamic Acid Spill Response
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Caption: Workflow for Mefenamic Acid Spill Response.
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Disposal Plan
All Mefenamic Acid waste, including contaminated materials, must be handled as hazardous

waste.

Procedure:

Segregation: Do not mix Mefenamic Acid waste with other waste streams.

Containment: Place waste in a clearly labeled, sealed, and appropriate container to prevent

leakage or spillage.[6][8]

Disposal: Arrange for disposal through a licensed professional waste disposal service.[5] All

disposal activities must comply with local, state, and federal regulations.[1][8] Do not dispose

of down the drain or in general trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676150#personal-protective-equipment-for-
handling-mefenamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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